Cas no 36568-20-4 (4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate)

• Product Name: 4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate
• CAS No: 36568-20-4
• MF: C₂₂H₂₀N₂O₈
• MW: 440.402806282043
• CID: 921446
• PubChem ID: 54608364
• Update Time: 2025-04-19

4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 4-[(e)-3-(4-nitrophenyl)prop-2-enoyl]oxybutyl (z)-3-(4-nitrophenyl)prop-2-enoate
• 1,4-Butylen-p-nitrocinnamat
• NSC102335
• 36568-20-4
• NSC-102335
• DTXSID70714703
• 4-{[(2E)-3-(4-Nitrophenyl)prop-2-enoyl]oxy}butyl (2Z)-3-(4-nitrophenyl)prop-2-enoate

• Inchi： 1S/C22H20N2O8/c25-21(13-7-17-3-9-19(10-4-17)23(27)28)31-15-1-2-16-32-22(26)14-8-18-5-11-20(12-6-18)24(29)30/h3-14H,1-2,15-16H2/b13-7-,14-8+
• InChI Key： JQNBUJKPUOPUCT-MFUUIURDSA-N
• SMILES： O(C(/C=C\C1C=CC(=CC=1)[N+](=O)[O-])=O)CCCCOC(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 440.122
• Monoisotopic Mass: 440.12196560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 138.88
• LogP: 5.14260